N-Methyl-N-prop-2-yn-1-ylmethanesulfonamide

• IUPAC Name: N-methyl-N-prop-2-ynylmethanesulfonamide
• InChI: InChI=1S/C5H9NO2S/c1-4-5-6(2)9(3,7)8/h1H,5H2,2-3H3
• InChI Key: BRAXPECREYYDDX-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#C)S(=O)(=O)C
• Molecular Formula: C5H9NO2S
• Molecular Weight: 147.20 g/mol

Description

N-Methyl-N-prop-2-yn-1-ylmethanesulfonamide, also known as propargyl methanesulfonamide (PMS), is a chemical compound that has gained attention in the scientific community for its potential applications in the field of medicinal chemistry. PMS is a versatile molecule that can be easily modified to create a range of derivatives with varying properties. In

Scientific Research Applications

Visible-Light-Induced Formylation

• Details : Researchers have developed a method where this compound reacts with molecular oxygen under mild conditions, yielding the corresponding formamides in good yields. Interestingly, this process occurs without the need for an external photosensitizer. .

Synthesis routes and methods I

Procedure details

Triethylamine (6.55 ml) was added to an ice-cooled solution of N-methyl-N-(2-propynyl)amine (2603 mg) in methylene chloride (25 ml). Methanesulfonyl chloride (3.50 ml) was further added dropwise, the reaction mixture was stirred at that temperature for 1 hour, and then stirred further at room temperature for 2 hours. After ice was added, the reaction mixture was extracted with ethyl acetate, washed successively with 1 N hydrochloric acid, a saturated aqueous sodium hydrogencarbonate solution, and saturated brine, dried over anhydrous magnesium sulfate, and then filtered through silica gel. The filtrate was concentrated under reduced pressure to give the title compound (4522 mg). The obtained compound was used in the following reaction without further purification.

Synthesis routes and methods II

Procedure details

Methanesulfonylchloride (1.12 mL, 14.5 mmol) was added to a stirred solution of N-methylpropargylamine (1.22 mL, 14.5 mmol) and dimethylaminopyridine (35 mg, 0.30 mmol) in pyridine (10 mL) at room temperature. After aging for approximately 15 h, the reaction mixture was poured into ethyl acetate and washed successively with 1N HCl and brine. The organic phase was dried (Na2SO4), filtered and concentrated in vacuo, to afford the title compound (i-4), which was used without further purification.